Cas no 2228619-73-4 (1-(1H-indol-3-yl)methylcyclobutan-1-amine)

• Product Name: 1-(1H-indol-3-yl)methylcyclobutan-1-amine
• CAS No: 2228619-73-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6458331
• PubChem ID: 145876198
• Update Time: 2025-07-02

1-(1H-indol-3-yl)methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)methylcyclobutan-1-amine
• 1-[(1H-indol-3-yl)methyl]cyclobutan-1-amine
• 2228619-73-4
• 1-(1H-Indol-3-ylmethyl)cyclobutan-1-amine
• EN300-1729814

• Inchi： 1S/C13H16N2/c14-13(6-3-7-13)8-10-9-15-12-5-2-1-4-11(10)12/h1-2,4-5,9,15H,3,6-8,14H2
• InChI Key： DKUWJXNSOCBEAD-UHFFFAOYSA-N
• SMILES： NC1(CC2=CNC3C=CC=CC2=3)CCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(1H-indol-3-yl)methylcyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2228619-73-4 and Product Name: 1-(1H-indol-3-yl)methylcyclobutan-1-amine

The compound with the CAS number 2228619-73-4 and the product name 1-(1H-indol-3-yl)methylcyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The indole moiety, a well-known pharmacophore, is integrated into a cyclobutane scaffold, which introduces rigidity and specific spatial orientation that can influence biological activity. This combination of structural features makes it an intriguing candidate for further exploration in therapeutic contexts.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole ring, with its rich history in medicinal chemistry, is known for its ability to interact with various biological targets, including enzymes and receptors. In particular, derivatives of indole have shown promise in treating a wide range of diseases, from cancer to infectious diseases. The compound in question, 1-(1H-indol-3-yl)methylcyclobutan-1-amine, leverages these properties by incorporating an indole group into a cyclobutane backbone. This structural modification not only enhances the molecule's stability but also allows for fine-tuning of its biological activity.

The cyclobutane ring introduces a conformationally constrained environment that can be critical for achieving high binding affinity to biological targets. This rigidity can prevent unwanted conformational changes that might otherwise reduce the efficacy of a drug candidate. Additionally, the presence of an amine group in the molecule provides a site for further functionalization, enabling chemists to modify the compound's properties as needed for specific applications. These features make 1-(1H-indol-3-yl)methylcyclobutan-1-amine a versatile building block for the synthesis of more complex molecules with tailored biological activities.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance and improving therapeutic outcomes. The structural motif of 1-(1H-indol-3-yl)methylcyclobutan-1-amine offers a promising starting point for designing new drugs that can interact with biological targets in innovative ways. Researchers have been particularly interested in exploring its potential as an inhibitor or modulator of enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer and inflammation.

The synthesis of 1-(1H-indol-3-yl)methylcyclobutan-1-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the cyclobutane ring, followed by functionalization at the indole moiety and introduction of the amine group. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications such as lead optimization and preclinical studies.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, chemists can explore a wide spectrum of biological activities. For instance, introducing different substituents at the amine group or at positions on the indole ring could lead to compounds with enhanced potency or selectivity. Such modifications are essential for optimizing drug candidates and ensuring they meet stringent pharmacological requirements.

Recent research has also focused on understanding the mechanistic aspects of how 1-(1H-indol-3-yl)methylcyclobutan-1-amine interacts with biological targets. Computational studies have been instrumental in predicting binding modes and identifying key interactions that contribute to its activity. These insights are crucial for guiding medicinal chemistry efforts and designing molecules that are more likely to succeed in clinical trials.

The pharmaceutical industry has long recognized the value of structural diversity in drug discovery programs. Compounds like 1-(1H-indol-3-yl)methylcyclobutan-1-amine provide a rich source of structural diversity that can be leveraged to develop new treatments for unmet medical needs. As research continues to uncover new applications for this class of molecules, it is likely that we will see more derivatives entering clinical development pipelines.

In conclusion, 1-(1H-indol-3-yl)methylcyclobutan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential for further functionalization, make it an attractive candidate for drug development. As research progresses, we can expect to see more applications emerge for this compound and related derivatives, contributing to the ongoing effort to develop novel therapeutic agents that improve patient outcomes.